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Compound of Interest

Compound Name: Fluorobexarotene

Cat. No.: B1662632 Get Quote

Essential Safety and Handling Guide for
Fluorobexarotene
This guide provides crucial safety and logistical information for the handling and disposal of

Fluorobexarotene, a potent retinoid-X-receptor (RXR) agonist. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the known properties of Fluorobexarotene is presented below. This information

is critical for safe handling and storage.

Property Value

Molecular Formula C24H27FO2[1][2][3]

Molecular Weight 366.5 g/mol [2]

CAS Number 1190848-23-7[1]

Appearance Solid

Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C

Solubility in DMSO 5 mg/mL (13.64 mM)
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Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Fluorobexarotene is not readily available, data

for the structurally related compound Bexarotene indicates potential hazards. Researchers

should handle Fluorobexarotene with the same level of caution.

Potential Hazards (based on Bexarotene):

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Suspected of damaging fertility or the unborn child.

May cause long-lasting harmful effects to aquatic life.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Hand Protection Gloves
Nitrile rubber, chemical-

resistant.

Eye/Face Protection Safety Glasses/Goggles ANSI Z87.1 approved.

Face Shield
Use when there is a splash

hazard.

Skin and Body Protection Laboratory Coat Fully buttoned.

Protective Clothing
As needed to prevent skin

contact.

Respiratory Protection Fume Hood

All handling of solid and

solutions should be within a

certified chemical fume hood.

Respirator

If engineering controls are not

sufficient, use a NIOSH-

approved respirator.

Experimental Protocols: Handling and Disposal
Workflow
The following protocols provide a step-by-step guide for the safe handling and disposal of

Fluorobexarotene.

1. Preparation and Safe Handling:

Engineering Controls: All work with Fluorobexarotene, both in solid and solution form, must

be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.

Personal Protective Equipment: Before handling, ensure all recommended PPE is worn

correctly.

Weighing: When weighing the solid compound, use a balance within the fume hood or a

vented balance safety enclosure.
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Solution Preparation:

Prepare solutions on the same day of use whenever possible.

If preparing a stock solution in DMSO, sonication may be required to aid dissolution.

For long-term storage, aliquot stock solutions into tightly sealed vials and store at -20°C

for up to one month or -80°C for up to six months.

Avoid repeated freeze-thaw cycles.

Before use, allow the product to equilibrate to room temperature for at least one hour prior

to opening the vial.

2. Spill and Emergency Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Inhalation: Move the individual to fresh air and keep them in a position comfortable for

breathing.

Ingestion: Rinse mouth with water and seek immediate medical attention.

Spill: For a small spill, carefully absorb the material with an inert absorbent material and

place it in a sealed container for disposal. For a large spill, evacuate the area and contact

environmental health and safety personnel.

3. Disposal Plan:

Waste Characterization: All waste containing Fluorobexarotene must be treated as

hazardous chemical waste.

Containerization: Collect all solid and liquid waste in clearly labeled, sealed containers. Do

not mix with other waste streams unless compatible.
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Disposal: Dispose of contents and container in accordance with all local, state, and federal

regulations. Contact your institution's environmental health and safety department for

specific disposal procedures.
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Caption: Fluorobexarotene Handling and Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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